Cas no 20481-33-8 (Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester
• CAS No: 20481-33-8
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• MDL: MFCD00067953
• CID: 252249
• PubChem ID: 2778616
• Update Time: 2025-07-09

Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester
• Diethyl 2-{[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylidene}malonate
• diethyl {[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene}malonate
• diethyl {[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
• diethyl 2-{[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene}malonate
• 1,3-diethyl 2-{[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylidene}propanedioate
• Diethyl 2-((1,3-dimethyl-1H-pyrazol-5-ylamino)methylene)malonate
• Diethyl 2-(((1,3-dimethyl-1H-pyrazol-5-yl)amino)methylene)malonate
• diethyl 2-[[(2,5-dimethylpyrazol-3-yl)amino]methylidene]propanedioate
• MFCD00067953
• CCG-249742
• AKOS027383374
• diethyl 2-[[(2, 5-dimethylpyrazol-3-yl)amino]methylidene]propanedioate
• Diethyl2-{[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylidene}malonate
• SCHEMBL582277
• FT-0624824
• Diethyl 2-([(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylidene)malonate
• 20481-33-8
• A814596
• DTXSID50381033
• DIETHYL 2-[[(1,3-DIMETHYL-1H-PYRAZOL-5-YL)AMINO]METHYLIDENE]MALONATE
• CS-0328358
• diethyl 2-[[(2,5-dimethylpyrazol-3-yl)amino]methylene]propanedioate
• AS-9182

• MDL： MFCD00067953
• Inchi： 1S/C13H19N3O4/c1-5-19-12(17)10(13(18)20-6-2)8-14-11-7-9(3)15-16(11)4/h7-8,14H,5-6H2,1-4H3
• InChI Key： PFQPORNTOSYJRQ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/NC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 281.13800
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45000
• LogP: 1.22350

Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester

Comprehensive Overview of Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester (CAS No. 20481-33-8)

Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester (CAS No. 20481-33-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and material science. This ester derivative, characterized by its unique pyrazole and malonic acid substructures, exhibits versatile reactivity, making it a valuable building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery and crop protection formulations, aligning with the growing demand for sustainable and high-performance chemical solutions.

The molecular structure of Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester integrates a 1,3-dimethylpyrazole moiety linked to a diethyl malonate framework. This combination enhances its applicability in heterocyclic synthesis, particularly in constructing nitrogen-containing scaffolds prevalent in bioactive molecules. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in green chemistry, where efficiency and atom economy are prioritized. Such attributes resonate with the industry's shift toward eco-friendly synthetic routes and reduced waste generation.

In the context of user-searched queries, this compound is often associated with questions like "applications of pyrazole derivatives in medicine" or "malonic ester synthesis techniques." Addressing these, the compound's structural flexibility allows derivatization into analogs with potential antimicrobial or anti-inflammatory properties, as suggested by preliminary in vitro studies. Moreover, its stability under mild conditions makes it a candidate for high-throughput screening in drug development pipelines.

From an industrial perspective, the demand for CAS No. 20481-33-8 is driven by its utility in specialty chemicals and custom synthesis projects. Manufacturers emphasize its compatibility with microwave-assisted synthesis—a trending technique that reduces reaction times and energy consumption. This aligns with the broader sustainability goals of the chemical sector, a recurring theme in SEO-optimized content and market reports.

Quality control protocols for Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester typically involve HPLC purity analysis and spectroscopic characterization (e.g., NMR, IR). These methods ensure batch consistency, a critical factor for research-grade chemicals and GMP-compliant production. Notably, the compound's low toxicity profile (as per available data) further supports its adoption in bioconjugation and prodrug design.

Emerging trends also link this compound to advanced material science, particularly in coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand precursor for transition metals opens avenues for designing functional materials with applications in gas storage or catalysis. Such interdisciplinary relevance positions CAS No. 20481-33-8 as a compound of interest in both academic publications and patent filings.

In summary, Propanedioic acid,2-[[(1,3-dimethyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester exemplifies the intersection of innovative chemistry and practical applications. Its adaptability to cutting-edge synthetic methodologies and alignment with sustainability benchmarks ensure its continued relevance in scientific and industrial discourse. For researchers seeking high-purity reagents or custom synthesis partners, this compound offers a robust platform for exploration.